Cas no 6961-82-6 (2-Chlorobenzenesulfonamide)
2-Chlorobenzenesulfonamide is a sulfonamide derivative characterized by the presence of a chloro substituent at the ortho position of the benzene ring. This compound serves as a versatile intermediate in organic synthesis, particularly in the preparation of pharmaceuticals, agrochemicals, and specialty chemicals. Its sulfonamide functional group enables participation in condensation and substitution reactions, while the chloro group enhances reactivity for further functionalization. The compound exhibits moderate solubility in polar organic solvents, facilitating its use in various synthetic applications. Its stability under standard conditions and well-defined reactivity profile make it a reliable building block for researchers in medicinal and industrial chemistry.
2-Chlorobenzenesulfonamide structure
Product Name:2-Chlorobenzenesulfonamide
CAS No:6961-82-6
MF:C6H6ClNO2S
MW:191.635339260101
MDL:MFCD00051974
CID:47122
PubChem ID:81410
Update Time:2025-05-27
2-Chlorobenzenesulfonamide Chemical and Physical Properties
Names and Identifiers
-
- 2-Chlorobenzenesulfonamide
- 2-Chlorobenzenesulphonamide
- 2-Chlorobezenesulfonamide
- o-Chlorobenzenesulfonamide
- 2-chloro-benzenedulfonamid
- 2-chloro-benzenesulphonamide
- 2-chlorophenylsulfonamide
- Benzenesulfonamide,o-chloro
- BUTTPARK 3711-77
- chlorobenzenesulphonamide
- o-Chlorobenzenesulfo
- o-chlorobenzenesulphonamide
- P-CHLOROBENZENE SUFONAMIDE
- Benzenesulfonamide,o-chloro- (6CI,8CI)
- 2-Chlorobenzensulfonamide
- A 4097
- NSC 62927
- Benzenesulfonamide, 2-chloro-
- 2-chlorobenzene-1-sulfonamide
- Benzenesulfonamide, o-chloro-
- 2-Chloro-benzenesulfonamide
- 4BT2I28A0C
- JCCBZCMSYUSCFM-UHFFFAOYSA-N
- chlorobenzenesulfonamide
- Benzenesulfonamide, chloro-
- 2weh
- PubChem15336
- 2-chlorobenzene sulphonamide
- Cambridge id 5109421
- NS00000589
- Tox21_301624
- 12002-50-5
- STR08928
- C1990
- Benzenesulfonamide, chloro- (6CI,7CI,8CI,9CI)
- AMY21854
- A836565
- NSC-62927
- 6961-82-6
- A-4097
- FT-0611910
- AKOS000138429
- AC8083
- Z45415618
- DTXCID0024979
- UNII-4BT2I28A0C
- W-104613
- InChI=1/C6H6ClNO2S/c7-5-3-1-2-4-6(5)11(8,9)10/h1-4H,(H2,8,9,10)
- EINECS 230-156-7
- CS-W015837
- CAS-6961-82-6
- NSC62927
- NCGC00256231-01
- SY035730
- EN300-15723
- MFCD00051974
- JCCBZCMSYUSCFM-UHFFFAOYSA-
- DTXSID2044979
- SCHEMBL121865
- Q27259385
- SDCCGMLS-0064580.P001
- CHEMBL367983
- 2-Chlorobenzenesulfonamide, 98%
- DB-055309
-
- MDL： MFCD00051974
- Inchi： 1S/C6H6ClNO2S/c7-5-3-1-2-4-6(5)11(8,9)10/h1-4H,(H2,8,9,10)
- InChI Key： JCCBZCMSYUSCFM-UHFFFAOYSA-N
- SMILES： ClC1C=CC=CC=1S(N)(=O)=O
- BRN： 2937540
Computed Properties
- Exact Mass: 190.98100
- Monoisotopic Mass: 190.981
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 11
- Rotatable Bond Count: 1
- Complexity: 221
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: nothing
- XLogP3: 0.7
- Topological Polar Surface Area: 68.5
Experimental Properties
- Color/Form: Not available
- Density: 1.408 (estimate)
- Melting Point: 187.0 to 192.0 deg-C
- Boiling Point: 352.9 ℃ at 760 mmHg
- Flash Point: 167.2 °C
- Refractive Index: 1.6000 (estimate)
- PSA: 68.54000
- LogP: 2.76850
- Solubility: Not available
2-Chlorobenzenesulfonamide Security Information
-
Symbol:
- Prompt：warning
- Signal Word：Warning
- Hazard Statement： H315-H319
- Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
- Hazardous Material transportation number：NONH for all modes of transport
- WGK Germany：3
- Hazard Category Code： 36/37/38
- Safety Instruction： S26-S36
-
Hazardous Material Identification：
- HazardClass：IRRITANT
- TSCA：Yes
- Storage Condition：Store at room temperature
- Risk Phrases：R36/37/38
2-Chlorobenzenesulfonamide Customs Data
- HS CODE：2935009090
- Customs Data：
China Customs Code:
2935009090Overview:
2935009090 Other sulphonates(Acyl)amine. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:35.0%
Declaration elements:
Product Name, component content, use to
Summary:
2935009090 other sulphonamides VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:35.0%
2-Chlorobenzenesulfonamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | C830729-25g |
o-Chlorobenzenesulfonamide |
6961-82-6 | 98% | 25g |
46.80 | 2021-05-17 | |
| XI GE MA AO DE LI QI （ SHANG HAI ） MAO YI Co., Ltd. | 538450-5G |
2-Chlorobenzenesulfonamide |
6961-82-6 | 98% | 5G |
￥244.45 | 2022-02-24 | |
| TRC | C429123-1g |
2-Chlorobenzenesulfonamide |
6961-82-6 | 1g |
$ 52.00 | 2023-09-08 | ||
| TRC | C429123-5g |
2-Chlorobenzenesulfonamide |
6961-82-6 | 5g |
$ 63.00 | 2023-09-08 | ||
| TRC | C429123-10g |
2-Chlorobenzenesulfonamide |
6961-82-6 | 10g |
$ 81.00 | 2023-09-08 | ||
| SHANG HAI YI EN HUA XUE JI SHU Co., Ltd. | R029105-100g |
2-Chlorobenzenesulfonamide |
6961-82-6 | 98% | 100g |
￥68 | 2024-05-22 | |
| SHANG HAI YI EN HUA XUE JI SHU Co., Ltd. | R029105-25g |
2-Chlorobenzenesulfonamide |
6961-82-6 | 98% | 25g |
￥29 | 2024-05-22 | |
| SHANG HAI YI EN HUA XUE JI SHU Co., Ltd. | R029105-5g |
2-Chlorobenzenesulfonamide |
6961-82-6 | 98% | 5g |
￥26 | 2024-05-22 | |
| SHANG HAI YI EN HUA XUE JI SHU Co., Ltd. | R029105-500g |
2-Chlorobenzenesulfonamide |
6961-82-6 | 98% | 500g |
￥554 | 2024-05-22 | |
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | C137002-5g |
2-Chlorobenzenesulfonamide |
6961-82-6 | ≥98.0%(GC) | 5g |
¥29.90 | 2023-09-03 |
2-Chlorobenzenesulfonamide Suppliers
Amadis Chemical Company Limited
Gold Member
Audited Supplier
(CAS:6961-82-6)2-Chlorobenzenesulfonamide
Order Number:A836565
Stock Status:in Stock
Quantity:1kg
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 06:37
Price ($):159.0
Email:sales@amadischem.com
Suzhou Senfeida Chemical Co., Ltd
Gold Member
Audited Supplier
(CAS:6961-82-6)o-Chlorobenzenesulfonamide
Order Number:sfd9670
Stock Status:in Stock
Quantity:200KG
Purity:99%
Pricing Information Last Updated:Friday, 19 July 2024 14:35
Price ($):discuss personally
Email:sales2@senfeida.com
2-Chlorobenzenesulfonamide Related Literature
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Jayachandra Rayadurgam,Sravani Sana,M. Sasikumar,Qiong Gu Org. Chem. Front. 2021 8 384
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Megan D. Hopkins,Kristina A. Scott,Brettany C. DeMier,Heather R. Morgan,Jesse A. Macgruder,Angus A. Lamar Org. Biomol. Chem. 2017 15 9209
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Fan-Fei Meng,Lei Wu,Yu-Cheng Gu,Sha Zhou,Yong-Hong Li,Ming-Gui Chen,Shaa Zhou,Yang-Yang Zhao,Yi Ma,Zheng-Ming Li RSC Adv. 2020 10 17870
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Junrong Song,Junjie Lan,Chao Chen,Shengcao Hu,Jialei Song,Wulin Liu,Xueyi Zeng,Huayong Lou,Yaacov Ben-David,Weidong Pan Med. Chem. Commun. 2018 9 1131
-
Ze-Lin Li,Peng-Yu Wu,Chun Cai New J. Chem. 2019 43 3462
6961-82-6 (2-Chlorobenzenesulfonamide) Related Products
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